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Compound of Interest |

Compound Name: Ethyl 2-hydroxyhexanoate

CAS No.: 52089-55-1

Cat. No.: B3021374

\ J

Technical Monograph: Ethyl 2-
Hydroxyhexanoate

CAS: 52089-55-1 | Formula: CsH1603 | Molecular Weight: 160.21 g/mol

Executive Technical Summary

Ethyl 2-hydroxyhexanoate (also known as Ethyl 2-hydroxycaproate) is a volatile alpha-
hydroxy ester characterized by a distinct fruity, wine-like organoleptic profile. While widely
recognized in the flavor and fragrance (F&F) industry for its pineapple and green notes, its
structural utility extends significantly into pharmaceutical development.

As a functionalized ester possessing a secondary hydroxyl group at the alpha position, it
serves as a critical chiral building block. The compound exists as a racemate in standard
synthesis but can be resolved into (R)- and (S)- enantiomers, making it a valuable synthon for
the asymmetric synthesis of bioactive molecules, including beta-lactams and specific enzyme
inhibitors. This guide outlines the physicochemical properties, synthesis protocols, and quality
control parameters required for high-purity applications.

Physicochemical Profile

The following data represents the standard values for high-purity (>98%) Ethyl 2-
hydroxyhexanoate.
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Property Value Condition | Method
Appearance Colorless to pale yellow liquid Visual Inspection
Fruity, Pineapple, Green, ] )
Odor ) Organoleptic Evaluation
Winey
Boiling Point 80.0 -83.0 °C @ 11.00 mm Hg (Vacuum)
N ) @ 760.00 mm Hg
Boiling Point ~195.0 °C i
(Atmospheric)
Density (Specific Gravity) 0.967 — 0.975 g/cm3 @ 25 °C
Refractive Index (
1.424 -1.430 @ 20 °C
)
Flash Point 97.8 °C (208 °F) Closed Cup
LogP (o/w) ~1.49-1.70 Predicted (Hydrophobic)
N Soluble in Ethanol, Propylene o
Solubility Miscible
Glycol
Water Solubility ~1750 mg/L @ 25 °C (Low solubility)
Vapor Pressure ~0.112 mm Hg @ 25 °C

Synthesis & Manufacturing Protocols

For research and drug development, two primary pathways are utilized: Direct Esterification

(scalable, racemic) and Enzymatic Kinetic Resolution (for enantiopure isolation).

Protocol A: Acid-Catalyzed Esterification (Standard

Scale-Up)

Use Case: Production of racemic material for flavor applications or non-chiral intermediates.

Reagents: 2-Hydroxyhexanoic acid, Absolute Ethanol, p-Toluenesulfonic acid (pTSA), Toluene

(for Dean-Stark).
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e Setup: Equip a 500 mL round-bottom flask with a magnetic stir bar and a Dean-Stark trap
topped with a reflux condenser.

e Charging: Add 0.1 mol 2-Hydroxyhexanoic acid, 0.5 mol Absolute Ethanol (excess), and 1.5
mol% pTSA. Add 150 mL Toluene as an entrainer.

o Reflux: Heat to reflux (~110°C bath temp). Monitor water collection in the Dean-Stark trap.
Continue until water evolution ceases (approx. 4—6 hours).

o Workup: Cool to room temperature. Wash the organic layer with saturated NaHCOs (2 x 50
mL) to remove unreacted acid and catalyst. Wash with Brine (1 x 50 mL).

» Drying: Dry organic layer over anhydrous MgSOa, filter, and concentrate under reduced
pressure.

« Purification: Distill the residue under vacuum (11 mm Hg) to collect the fraction boiling at 80—
83°C.

Protocol B: Enzymatic Kinetic Resolution (Chiral Purity)
Use Case: Isolation of (R)- or (S)-Ethyl 2-hydroxyhexanoate for pharmaceutical synthesis.

Principle: Lipases (e.g., Candida antarctica Lipase B, CAL-B) show high enantioselectivity
toward the secondary hydroxyl group.

» Reaction: Dissolve racemic Ethyl 2-hydroxyhexanoate in dry hexane.
o Acyl Donor: Add Vinyl Acetate (3 eq) as the irreversible acyl donor.

e Enzyme Addition: Add immobilized CAL-B (Novozym 435). Incubate at 30°C with orbital
shaking.

o Monitoring: Monitor by Chiral GC. The lipase typically acetylates the (R)-enantiomer faster,
leaving the (S)-Ethyl 2-hydroxyhexanoate unreacted.

o Separation: Filter off the enzyme. Separate the (S)-alcohol from the (R)-acetate via column
chromatography or fractional distillation.
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Synthesis Workflow Visualization
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Figure 1: Workflow depicting the synthesis of the racemate and subsequent enzymatic

resolution to yield chiral building blocks.

Characterization &

Quality Control

To ensure the integrity of the molecule for drug development, the following spectral signatures

must be verified.

Nuclear Magnetic Resonance (NMR)

The alpha-proton signal is the most critical diagnostic peak.

e 'H NMR (400 MHz, CDCls):

o 04.15—4.25 ppm: (Multiplet,

[¢]

[¢]

[e]

o

[¢]

0 1.60 — 1.80 ppm: (Multiplet,

0 1.25 - 1.45 ppm: (Multiplet,

1H) CH-OH (Alpha proton). Distinctive deshielded signal.

0 4.22 ppm: (Quartet, J = 7.1 Hz, 2H) O-CH2-CHs (Ester methylene).

0 2.80 ppm: (Broad singlet, 1H) -OH (Exchangeable, shifts with concentration).

2H) -CH(OH)-CHz2- (Beta protons).

0 1.28 ppm: (Triplet, J = 7.1 Hz, 3H) O-CH2-CHs.

4H) Alkyl chain methylene protons.
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o 0 0.90 ppm: (Triplet, J = 6.8 Hz, 3H) Terminal -CHs.

Infrared Spectroscopy (FT-IR)

e ~3450 cm~% Broad, strong O-H stretch (Intermolecular H-bonding).
e ~1735 cm~1: Strong C=0 stretch (Ester carbonyl).
e ~1180 - 1200 cm~*: C-O-C stretch.

Applications in Drug Development

While Ethyl 2-hydroxyhexanoate is a staple in flavor chemistry, its role in medicinal chemistry
is defined by its chiral alpha-hydroxy ester moiety.

e Chiral Pool Synthesis: The resolved (S)-enantiomer serves as a precursor for synthesizing
specific ACE inhibitors and Matrix Metalloproteinase (MMP) inhibitors, where the alpha-
hydroxy stereocenter dictates binding affinity.

e Prodrug Design: The hydroxyl group allows for further functionalization (e.g., glycosylation or
phosphorylation) to improve solubility or bioavailability of lipophilic drugs attached via the
ester linkage.

» Biodegradable Polymers: As a derivative of a hydroxy-fatty acid, it can be polymerized into
poly(hydroxyalkanoates) (PHAS) for use in drug delivery microspheres.

Safety & Handling (SDS Summary)
e GHS Classification:

o Skin Irritation (Category 2)[1][2][3]

o Eye Irritation (Category 2A)

o Flammable Liquid (Category 4 - Combustible)

» Handling: Use in a fume hood. Avoid inhalation of vapors. Wear nitrile gloves and safety
goggles.
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o Storage: Store in a cool, dry place under inert gas (Nitrogen/Argon) to prevent oxidation of
the alcohol or hydrolysis of the ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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